Cas no 483-49-8 (5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine)

5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine structure
483-49-8 structure
Product Name:5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
CAS No:483-49-8
MF:C17H17N
MW:235.323584318161
CID:1518570
PubChem ID:101707
Update Time:2025-04-21

5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine Chemical and Physical Properties

Names and Identifiers

    • 5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
    • berbine
    • 6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
    • TETRAHYDROPROTOBERBERINE
    • DL-TETRAHYDROPROTOBERBERINE
    • (+/-)-TETRAHYDROPROTOBERBERINE
    • 5,8,13,13A-TETRAHYDRO-6H-DIBENZO(A,G)QUINOLIZINE
    • CHEBI:35611
    • 483-49-8
    • DB-299372
    • 5,6,7,8,13,13a-hexahydro-isoquinolino[3,2-a]isoquinoline
    • 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-
    • DTXSID70870550
    • SCHEMBL659757
    • BERBIN
    • UNII-728C74FB5Z
    • BERBINE [MI]
    • PROTOBERBERINE, TETRAHYDRO-
    • Q27116529
    • 728C74FB5Z
    • Inchi: 1S/C17H17N/c1-2-7-15-12-18-10-9-13-5-3-4-8-16(13)17(18)11-14(15)6-1/h1-8,17H,9-12H2
    • InChI Key: BRLDZKPJJNASGG-UHFFFAOYSA-N
    • SMILES: N12CC3C=CC=CC=3CC1C1C=CC=CC=1CC2

Computed Properties

  • Exact Mass: 235.13621
  • Monoisotopic Mass: 235.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.17
  • Melting Point: 85°
  • Boiling Point: 354.2°Cat760mmHg
  • Flash Point: 151.8°C
  • PSA: 3.24

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